methyl 2-amino-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate

Specification

• CAS No.: 328025-40-7
• Molecular Formula: C20H23NO5
• Molecular Weight: 357.4g/mol
• IUPAC Name: methyl 2-amino-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carboxylate
• Standard InChI: InChI=1S/C20H23NO5/c1-20(2)9-13(22)16-14(10-20)26-18(21)17(19(23)25-4)15(16)11-6-5-7-12(8-11)24-3/h5-8,15H,9-10,21H2,1-4H3
• Standard InChI Key: KUAAHTJIQGUODS-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(C(=C(O2)N)C(=O)OC)C3=CC(=CC=C3)OC)C(=O)C1)C
• Canonical SMILES: CC1(CC2=C(C(C(=C(O2)N)C(=O)OC)C3=CC(=CC=C3)OC)C(=O)C1)C

Introduction

Synthesis of Related Chromene Derivatives

The synthesis of chromene derivatives often involves multi-component reactions. For instance, a mixture of 1,3-cyclohexanedione, 3-methoxybenzaldehyde, and 3-amino-2-butenoic acid methyl ester in ethanol can be refluxed to produce a related compound, methyl 2-methyl-4-(3-methoxyphenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate. This method suggests that similar conditions could be used to synthesize the target compound by adjusting the reactants.

Biological Activities of Chromene Derivatives

Chromene derivatives are known for their potential biological activities:

• Anticancer Activity: Chromenes have shown promise in inhibiting cancer cell growth. For example, certain 4H-chromene derivatives exhibit anticancer properties by inhibiting enzymes involved in cancer cell proliferation.

• Antifungal Activity: Some chromenes have been found to inhibit fungal growth by targeting enzymes like cytochrome.

• Anti-inflammatory Activity: Though less documented for chromenes specifically, related compounds have shown anti-inflammatory potential.

Potential Applications and Future Research

Given the biological activities of chromene derivatives, methyl 2-amino-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate could be explored for similar applications. Future research should focus on synthesizing this compound and evaluating its pharmacological profile through in vitro and in vivo studies.